Cas no 1155114-59-2 (4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine)
4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 1155114-59-2
- 4-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine
- EN300-7440538
- 7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine
- 4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine
-
- Inchi: 1S/C14H13N3O2/c1-8-4-3-5-11(9(8)2)18-12-7-6-10(15)13-14(12)17-19-16-13/h3-7H,15H2,1-2H3
- InChI Key: SPZWJDCCWGLLPI-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C2C1=NON=2)N)C1C=CC=C(C)C=1C
Computed Properties
- Exact Mass: 255.100776666g/mol
- Monoisotopic Mass: 255.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 74.2Ų
4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7440538-0.05g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 0.05g |
$197.0 | 2024-05-23 | |
| Enamine | EN300-7440538-0.1g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 0.1g |
$293.0 | 2024-05-23 | |
| Enamine | EN300-7440538-0.25g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 0.25g |
$418.0 | 2024-05-23 | |
| Enamine | EN300-7440538-0.5g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 0.5g |
$656.0 | 2024-05-23 | |
| Enamine | EN300-7440538-1.0g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 1.0g |
$842.0 | 2024-05-23 | |
| Enamine | EN300-7440538-2.5g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 2.5g |
$1650.0 | 2024-05-23 | |
| Enamine | EN300-7440538-5.0g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 5.0g |
$2443.0 | 2024-05-23 | |
| Enamine | EN300-7440538-10.0g |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 10.0g |
$3622.0 | 2024-05-23 | |
| 1PlusChem | 1P028GY9-50mg |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 50mg |
$297.00 | 2023-12-26 | |
| 1PlusChem | 1P028GY9-100mg |
7-(2,3-dimethylphenoxy)-2,1,3-benzoxadiazol-4-amine |
1155114-59-2 | 95% | 100mg |
$412.00 | 2023-12-26 |
4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine
Comprehensive Overview of 4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine (CAS No. 1155114-59-2)
4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine (CAS No. 1155114-59-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoxadiazole derivative is characterized by its unique molecular structure, combining a 2,3-dimethylphenoxy group with a benzoxadiazol-7-amine core. Its CAS number 1155114-59-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.
The compound's structural features make it a promising candidate for applications in fluorescence labeling and bioimaging, areas that are currently trending in life sciences. With the growing demand for high-performance fluorescent probes, researchers are increasingly exploring benzoxadiazole-based compounds like this one due to their excellent photostability and tunable emission properties. Recent studies suggest potential utility in cellular imaging and molecular diagnostics, aligning with the broader industry shift toward precision medicine.
From a synthetic chemistry perspective, 4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine represents an interesting case study in heterocyclic compound design. The 2,1,3-benzoxadiazole (benzofurazan) scaffold is known for its electron-withdrawing properties, while the dimethylphenoxy substituent introduces steric and electronic effects that can modulate reactivity. This balance makes the compound particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.
In material science applications, the compound's rigid aromatic system and amine functionality offer opportunities for incorporation into advanced polymers and functional materials. With the nanotechnology sector booming, there's growing interest in how such small-molecule fluorophores can be integrated into sensor arrays or optoelectronic devices. The compound's potential in OLED materials and molecular electronics is an active area of investigation.
Quality control and characterization of CAS 1155114-59-2 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These analytical procedures are crucial given the compound's potential use in sensitive applications where batch-to-batch consistency is paramount.
The commercial availability of 4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine through specialty chemical suppliers has facilitated its adoption in various research programs. Procurement specialists often search for high-purity benzoxadiazole derivatives or custom synthesis services for this compound class, reflecting the market demand. Proper storage recommendations typically include protection from light and moisture at controlled temperatures to maintain stability.
From a regulatory standpoint, while 1155114-59-2 is not currently classified as hazardous under major chemical inventories, proper laboratory safety protocols should always be followed when handling any fine chemicals. Material Safety Data Sheets (MSDS) provide essential guidance on personal protective equipment (PPE) requirements and waste disposal procedures specific to this material.
Looking forward, the scientific community anticipates expanded applications for 4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine as research into functional dyes and smart materials progresses. Its combination of structural versatility and optical properties positions it well for emerging technologies in bio sensing and molecular imaging. Continued investigation of its photophysical characteristics may unlock additional utilities in both academic and industrial settings.
For researchers considering this compound, key considerations include solubility profiles (typically soluble in organic solvents like DMSO and DMF), stability under various conditions, and compatibility with conjugation chemistry. These factors are particularly important when designing experiments involving biomolecule labeling or surface modification protocols where the compound's performance is critical.
1155114-59-2 (4-(2,3-Dimethylphenoxy)-2,1,3-benzoxadiazol-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)